(Thieno[3,2-b]pyridin-7-yl)acetic Acid Ethyl Ester

• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: ethyl 2-thieno[3,2-b]pyridin-7-ylacetate
• InChI: InChI=1S/C11H11NO2S/c1-2-14-10(13)7-8-3-5-12-9-4-6-15-11(8)9/h3-6H,2,7H2,1H3
• InChI Key: CMWXEADZEOZUTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C2C(=NC=C1)C=CS2

Description

(Thieno[3,2-b]pyridin-7-yl)acetic Acid Ethyl Ester is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 2-(thieno[3,2-b]pyridin-7-yl)malonic acid diethyl ester (12.90 g, 44.0 mmol) in dimethyl sulfoxide (295 mL). Add water (0.79 mL) and lithium chloride (3.73 g, 87.9). Heat the solution to 110° C. for 3 hours. Quench the reaction with saturated brine (3 L) and extract with ethyl acetate (3×1 L). Rewash the organic layers with saturated brine (1 L). Treat the organic layers with magnesium sulfate, filter and concentrate. The residue was purified on silica using 25% ethyl acetate/hexanes to yield the desired compound (5.25 g, 54%).